Beryllium nitrate
Beryllium nitrate
Beryllium nitrate is a white to pale yellow crystalline solid. It is soluble in water. It is noncombustible, but it will accelerate the burning of combustible materials. If large quantities of the material are involved or the material is finely divided, an explosion may result. Prolonged exposure to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used in chemical analysis.
Brand Name:
Vulcanchem
CAS No.:
13597-99-4
VCID:
VC21046465
InChI:
InChI=1S/Be.2NO3/c;2*2-1(3)4/q+2;2*-1
SMILES:
[Be+2].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-]
Molecular Formula:
BeN2O6
Be(NO3)2
BeN2O6
Be(NO3)2
BeN2O6
Molecular Weight:
133.02 g/mol
Beryllium nitrate
CAS No.: 13597-99-4
Cat. No.: VC21046465
Molecular Formula: BeN2O6
Be(NO3)2
BeN2O6
Molecular Weight: 133.02 g/mol
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Specification
| Description | Beryllium nitrate is a white to pale yellow crystalline solid. It is soluble in water. It is noncombustible, but it will accelerate the burning of combustible materials. If large quantities of the material are involved or the material is finely divided, an explosion may result. Prolonged exposure to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used in chemical analysis. |
|---|---|
| CAS No. | 13597-99-4 |
| Molecular Formula | BeN2O6 Be(NO3)2 BeN2O6 |
| Molecular Weight | 133.02 g/mol |
| IUPAC Name | beryllium;dinitrate |
| Standard InChI | InChI=1S/Be.2NO3/c;2*2-1(3)4/q+2;2*-1 |
| Standard InChI Key | RFVVBBUVWAIIBT-UHFFFAOYSA-N |
| SMILES | [Be+2].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-] |
| Canonical SMILES | [Be+2].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-] |
| Colorform | White solid White to faintly yellowish, deliquescent mass |
| Melting Point | 60 °C; decomposes at 100-200 °C 60 °C |
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